![molecular formula C13H13BrN4O2 B2977444 (3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(2-bromo-5-methoxyphenyl)methanone CAS No. 2319786-72-4](/img/structure/B2977444.png)
(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(2-bromo-5-methoxyphenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound includes a triazole ring, an azetidine ring, and a phenyl ring. The triazole ring is a five-membered ring with two carbon atoms and three nitrogen atoms . The azetidine ring is a four-membered ring with three carbon atoms and one nitrogen atom . The phenyl ring is a six-membered ring with six carbon atoms.Scientific Research Applications
Pharmaceutical Chemistry
Triazoles are known for their therapeutic properties and are used in drug development. They possess antifungal, antibacterial, antiviral, anticancer, anticonvulsant, anti-inflammatory, and antitubercular activities .
Agrochemicals
In agriculture, triazoles serve as fungicides and herbicides due to their ability to inhibit essential enzymes in pests .
Materials Science
Triazoles are utilized in materials research for their unique properties as corrosion inhibitors and ligands for metals .
Organic Synthesis
These compounds are valuable in organic synthesis due to their versatility and reactivity .
Supramolecular Chemistry
Triazoles play a role in supramolecular chemistry where they are used for constructing complex structures .
Bioconjugation and Chemical Biology
They are used in bioconjugation techniques for attaching biomolecules to various substrates .
Fluorescent Imaging
Some triazole derivatives are used in fluorescent imaging due to their luminescent properties .
Mechanism of Action
Target of Action
The compound contains a triazole ring and an azetidine ring. Triazole derivatives are known to exhibit a wide range of biological activities and are part of many drugs . Azetidine derivatives also have various biological activities. The specific targets would depend on the exact nature and arrangement of these groups in the molecule.
properties
IUPAC Name |
(2-bromo-5-methoxyphenyl)-[3-(triazol-2-yl)azetidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13BrN4O2/c1-20-10-2-3-12(14)11(6-10)13(19)17-7-9(8-17)18-15-4-5-16-18/h2-6,9H,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMKXWDZZIRBXGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)Br)C(=O)N2CC(C2)N3N=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13BrN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.